Cas no 2228406-60-6 (O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228406-60-6
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5962122
• PubChem ID: 165857342
• Update Time: 2025-06-28

O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine
• 2228406-60-6
• O-{[1-(5-propylthiophen-2-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1753486

• Inchi： 1S/C11H17NOS/c1-2-3-9-4-5-10(14-9)11(6-7-11)8-13-12/h4-5H,2-3,6-8,12H2,1H3
• InChI Key： FRADNDYVMNRUGJ-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C1(CON)CC1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.5Ų

Additional information on O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228406-60-6 and Product Name: O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine

Compound with the CAS number 2228406-60-6 and the product name O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and synthetic chemistry.

The molecular structure of this compound consists of a hydroxylamine moiety attached to a cyclopropylmethyl group, which is further substituted with a 5-propylthiophen-2-yl moiety. This particular arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation. The presence of the thiophene ring system is particularly noteworthy, as thiophenes have been widely studied for their role in medicinal chemistry due to their ability to interact with various biological targets.

In recent years, there has been a growing interest in the development of novel hydroxylamine derivatives as potential therapeutic agents. Hydroxylamine compounds are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The specific derivative mentioned here, with its cyclopropylmethyl and propylthiophen-2-yl substituents, is expected to exhibit unique pharmacological effects that could be exploited in the treatment of various diseases.

One of the most exciting aspects of this compound is its potential application in the synthesis of more complex molecules. The cyclopropylmethyl group provides a versatile handle for further functionalization, allowing chemists to design and create novel scaffolds for drug discovery. Additionally, the thiophene ring can serve as a scaffold for developing new ligands that interact with biological targets such as enzymes and receptors.

Recent studies have demonstrated the importance of thiophene derivatives in medicinal chemistry. For instance, thiophene-based compounds have been shown to possess potent antimicrobial and antifungal properties. The compound in question here may offer similar benefits, making it a promising candidate for developing new antimicrobial agents. Furthermore, the hydroxylamine group can participate in various chemical reactions, including oxidation-reduction processes, which are crucial for many biological pathways.

The synthesis of this compound involves several sophisticated steps that require careful optimization to ensure high yield and purity. The introduction of the propylthiophen-2-yl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired substitution pattern on the thiophene ring.

In addition to its synthetic significance, this compound also holds promise for industrial applications. The ability to modify its structure allows for the creation of derivatives with tailored properties that could be useful in materials science and other industrial processes. For example, certain hydroxylamine derivatives have been explored as stabilizers or catalysts in various chemical reactions.

The biological activity of this compound is another area of active research. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. By targeting these enzymes, the compound could potentially interfere with disease progression and provide therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and assess its efficacy in preclinical models.

The development of new pharmaceuticals often involves a multidisciplinary approach, combining insights from chemistry, biology, and pharmacology. The compound with CAS No. 2228406-60-6 exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry expertise and biomedical research objectives. By leveraging advances in both fields, scientists can accelerate the discovery and development of novel therapeutic agents.

In conclusion, Compound with CAS No. 2228406-60-6 and product name O-{1-(5-propylthiophen-2-yl)cyclopropylmethyl}hydroxylamine is a structurally complex molecule with significant potential in pharmaceutical research and industrial applications. Its unique combination of functional groups makes it a versatile tool for chemists seeking to develop new drugs and materials. As research continues to uncover its biological activities and synthetic utility, this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing effective treatments.